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An authoritative guide for researchers, scientists, and drug development professionals on the

fundamental chemical properties of Strontium Bromide (SrBr₂), establishing its classification

as an ionic compound through theoretical principles and empirical data.

Executive Summary
Strontium bromide (SrBr₂) is a chemical compound formed from the alkaline earth metal

strontium and the halogen bromine. A comprehensive analysis based on electronegativity

differences, physicochemical properties, and crystal structure confirms that strontium bromide
is unequivocally an ionic compound. This is characterized by the electrostatic attraction

between the strontium cation (Sr²⁺) and two bromide anions (Br⁻). This document provides a

detailed examination of the evidence, presents quantitative data in a structured format, and

outlines the experimental protocols used to determine these properties, underscoring its

relevance in pharmaceutical and chemical research.

Determination of Bond Type: Electronegativity
Analysis
The nature of a chemical bond is primarily determined by the difference in electronegativity

between the constituent atoms. Electronegativity is the measure of an atom's ability to attract

shared electrons in a chemical bond.
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Strontium (Sr), an alkaline earth metal, has a low electronegativity value of approximately

0.95 on the Pauling scale.[1][2][3]

Bromine (Br), a halogen, has a high electronegativity value of approximately 2.96 on the

Pauling scale.[1][2]

The electronegativity difference (ΔEN) is calculated as: ΔEN = EN(Br) - EN(Sr) = 2.96 - 0.95 =

2.01

A general rule in chemistry states that if the electronegativity difference between two atoms is

greater than 1.7, the bond is predominantly ionic.[4] With a ΔEN of 2.01, the bond between

strontium and bromine falls squarely into the ionic category. This large difference indicates that

valence electrons are not shared but are effectively transferred from the less electronegative

strontium atom to the more electronegative bromine atoms.[5]

Strontium, being in Group 2 of the periodic table, readily donates its two valence electrons to

achieve a stable electron configuration, forming a divalent cation (Sr²⁺).[6] Each bromine atom,

a member of Group 17, has seven valence electrons and readily accepts one electron to

complete its octet, forming a monovalent anion (Br⁻).[6] To maintain charge neutrality, one

strontium atom reacts with two bromine atoms, resulting in the chemical formula SrBr₂.[5][6]
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Figure 1. Electron transfer from Strontium to Bromine atoms.

Physicochemical Properties as Evidence of Ionic
Bonding
The macroscopic properties of strontium bromide are consistent with those of a typical ionic

compound. These include a high melting point, high boiling point, and solubility in polar

solvents. These characteristics arise from the strong electrostatic forces (ionic bonds) that hold

the ions together in a rigid crystal lattice structure.[7][8]

Property Value Unit

Molar Mass (Anhydrous) 247.428 g/mol

Appearance White crystalline powder -

Density (Anhydrous) 4.216 g/cm³

Melting Point 643 °C

Boiling Point 2,146 °C

Solubility in Water 107 g/100 mL

Solubility in Ethanol Soluble -

Solubility in Diethyl Ether Insoluble -

Table 1. Physicochemical Properties of Anhydrous Strontium Bromide (SrBr₂).[9]

The high melting and boiling points indicate that a substantial amount of thermal energy is

required to overcome the strong electrostatic attractions between the Sr²⁺ and Br⁻ ions in the

crystal lattice.[7] Furthermore, its high solubility in water, a polar solvent, is due to the favorable

ion-dipole interactions between the ions and water molecules, which are strong enough to

break down the lattice.[10] Conversely, it is insoluble in nonpolar solvents like diethyl ether.[10]

[11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b079252?utm_src=pdf-body-img
https://www.benchchem.com/product/b079252?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://faculty.uobasrah.edu.iq/uploads/teaching/1706568456.pdf
https://www.benchchem.com/product/b079252?utm_src=pdf-body
https://en.wikipedia.org/wiki/Strontium_bromide
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2403531.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2403531.htm
https://www.chembk.com/en/chem/Strontium%20bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crystal Structure
At room temperature, anhydrous strontium bromide (α-SrBr₂) adopts a tetragonal crystal

structure with the space group P4/n.[9][12] This structure consists of a highly ordered, three-

dimensional lattice of strontium and bromide ions.[9] The arrangement of ions is such that each

Sr²⁺ ion is coordinated to eight Br⁻ ions, and each Br⁻ ion is coordinated to four Sr²⁺ ions,

maximizing electrostatic attraction and creating a stable, solid structure.[12] This type of

crystalline arrangement is a hallmark of ionic compounds.[13]

Experimental Protocols
Determination of Melting Point (Capillary Method)
The melting point of strontium bromide is a key indicator of its ionic nature and can be

determined using the capillary method with a melting point apparatus.[14][15]

Methodology:

Sample Preparation: A small amount of finely powdered, anhydrous strontium bromide is

packed into a capillary tube (sealed at one end) to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus, adjacent to a calibrated thermometer.

Heating: The sample is heated rapidly to a temperature approximately 20°C below the

expected melting point (643°C). The heating rate is then reduced to 1-2°C per minute to

allow for thermal equilibrium.

Observation: The temperature at which the first drop of liquid appears (T1) and the

temperature at which the entire sample becomes liquid (T2) are recorded.[8] For a pure ionic

compound like SrBr₂, this melting range (T2 - T1) is typically very narrow (0.5-1.0°C).[15]
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Melting Point Determination Workflow
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Figure 2. Workflow for Melting Point Determination.

Determination of Solubility
The solubility of strontium bromide in different solvents confirms its polar, ionic character.

Methodology:
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Solvent Selection: Prepare beakers containing measured volumes (e.g., 100 mL) of

deionized water (polar) and diethyl ether (nonpolar).[16][17]

Solute Addition: Add a known mass of strontium bromide to each solvent incrementally

while stirring continuously at a constant temperature (e.g., 20°C).[16]

Saturation Point: Continue adding the solute until no more dissolves, and a solid precipitate

remains. This is the saturation point.[18]

Quantification: For the aqueous solution, the total mass of dissolved SrBr₂ is recorded to

calculate the solubility in g/100 mL. For the diethyl ether, the lack of dissolution is observed

and noted.[18][19]

Applications in Research and Drug Development
While the primary focus of this guide is the fundamental bonding nature of strontium bromide,

its properties have implications for specialized applications.

Pharmaceutical Uses: Historically, strontium bromide has been used for its mild sedative

properties.[20]

Medical Imaging: The high atomic number of strontium makes it a candidate for research into

novel contrast agents for X-ray-based imaging modalities like Computed Tomography (CT).

As a calcium analog, Sr²⁺ can be taken up by bone tissue, offering potential for targeted

bone imaging.[21]

Analytical Chemistry: It can be used as a precipitation agent in gravimetric analysis.[20]

Conclusion
Based on a substantial electronegativity difference of 2.01, characteristic physicochemical

properties such as a high melting point and solubility in polar solvents, and a defined ionic

crystal lattice structure, strontium bromide (SrBr₂) is definitively classified as an ionic

compound. The bonding involves the complete transfer of two electrons from a strontium atom

to two bromine atoms, resulting in the formation of Sr²⁺ and Br⁻ ions held together by strong

electrostatic forces. This fundamental understanding is crucial for its application in scientific

research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b079252#is-strontium-bromide-an-ionic-or-covalent-
compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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